Cas no 303785-92-4 ([4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate)

[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate is a specialized organic compound featuring a unique conjugated structure, combining a cyanoacrylamide moiety with a thiophene carboxylate ester. This molecular architecture imparts distinct electronic and steric properties, making it suitable for applications in materials science and pharmaceutical research. The presence of both electron-withdrawing (cyano, carbonyl) and electron-donating (methoxy) groups enhances its potential as a building block for optoelectronic materials or as an intermediate in synthetic chemistry. The Z-configuration of the cyanoacrylamide segment ensures precise spatial orientation, which may influence reactivity or binding interactions. Its structural complexity allows for tailored modifications, offering versatility in advanced chemical synthesis.

[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate structure

303785-92-4 structure

Product Name:[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate

CAS No:303785-92-4

MF:C₂₃H₁₈N₂O₄S

MW:418.465024471283

CID:6024873

PubChem ID:24415399

Update Time:2025-10-24

[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- [4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate
- 303785-92-4
- Inchi： 1S/C23H18N2O4S/c1-15-6-3-4-7-18(15)25-22(26)17(14-24)12-16-9-10-19(20(13-16)28-2)29-23(27)21-8-5-11-30-21/h3-13H,1-2H3,(H,25,26)/b17-12-
- InChI Key： WXTAXIQTZWXHBH-ATVHPVEESA-N
- SMILES： S1C=CC=C1C(=O)OC1=CC=C(/C=C(/C#N)\C(NC2C=CC=CC=2C)=O)C=C1OC

Computed Properties

Exact Mass: 418.09872823g/mol
Monoisotopic Mass: 418.09872823g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 701
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 117Å²

[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26606179-0.05g		303785-92-4	90%	0.05g	$246.0	2023-09-13

[4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on [4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate

Comprehensive Analysis of [4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate (CAS No. 303785-92-4)

The compound [4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate (CAS No. 303785-92-4) is a highly specialized organic molecule with a unique structural framework. Its Z-configuration and incorporation of cyano, methoxy, and thiophene functional groups make it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What are the uses of thiophene derivatives?" and "How do cyano groups enhance molecular stability?".

From a structural perspective, the compound features a thiophene-2-carboxylate moiety linked to a methoxyphenyl ring, further modified by a 2-methylanilino group. This arrangement is critical for its electronic and steric properties, which are often explored in drug design and organic electronics. Researchers frequently search for "synthetic routes for complex thiophene esters" or "role of Z-configuration in bioactive molecules," highlighting the compound's interdisciplinary significance.

In the context of pharmaceutical applications, derivatives of thiophene and cyanoacrylamide are known for their potential as kinase inhibitors or antimicrobial agents. The presence of the 2-methylanilino group in this compound suggests possible interactions with biological targets, making it a candidate for studies on "small-molecule therapeutics" or "structure-activity relationships (SAR)." Its CAS No. 303785-92-4 is often referenced in patent literature, indicating proprietary research interest.

Beyond biomedicine, the compound's conjugated π-system and electron-withdrawing cyano group align with trends in organic semiconductors and photovoltaic materials. Queries like "How to optimize thiophene-based materials for solar cells?" or "cyano-substituted molecules in OLEDs" reflect its relevance in renewable energy technologies. The methoxy and thiophene components further contribute to solubility and film-forming properties, key for device fabrication.

Synthetically, the preparation of [4-[(Z)-2-Cyano-3-(2-methylanilino)-3-oxoprop-1-enyl]-2-methoxyphenyl] thiophene-2-carboxylate involves multi-step reactions, including Knoevenagel condensation and esterification. Laboratories often seek "efficient protocols for Z-isomer stabilization" or "purification methods for polar thiophene esters," underscoring technical challenges. Analytical characterization via NMR, HPLC, and mass spectrometry is essential to confirm its Z-configuration and purity.

Environmental and regulatory considerations are also pertinent. While not classified as hazardous, its nitrile (cyano) group warrants careful handling. Searches like "biodegradability of cyano-containing compounds" or "green chemistry approaches for thiophene synthesis" mirror growing sustainability concerns in chemical industries.

In summary, CAS No. 303785-92-4 represents a versatile scaffold bridging medicinal chemistry and materials science. Its structural complexity and functional diversity cater to evolving research demands, from "targeted drug delivery" to "next-generation optoelectronics." As innovation accelerates, this compound will likely remain a focal point for interdisciplinary exploration.